Cas no 2228912-48-7 (O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine
• CAS No: 2228912-48-7
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6141809
• PubChem ID: 165651817
• Update Time: 2025-07-21

O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine
• 2228912-48-7
• EN300-1800292
• O-[2-(3-fluoro-4-methylphenyl)propyl]hydroxylamine

• Inchi： 1S/C10H14FNO/c1-7-3-4-9(5-10(7)11)8(2)6-13-12/h3-5,8H,6,12H2,1-2H3
• InChI Key： WWFMXOQBZKGEFR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C)CON

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine

Introduction to O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine (CAS No. 2228912-48-7)

O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228912-48-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 3-fluoro-4-methylphenyl substituent, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis and characterization of O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine have been the focus of numerous research endeavors. The presence of a hydroxylamine functional group in its molecular structure imparts reactivity that is highly valuable for the development of novel drug candidates. This reactivity has been exploited in various synthetic pathways, allowing for the creation of derivatives with enhanced pharmacological profiles.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to modulate metabolic stability and binding affinity. The 3-fluoro-4-methylphenyl moiety in O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine is a prime example of such a structural feature. Studies have demonstrated that fluorine atoms can significantly influence the electronic properties of adjacent aromatic rings, leading to improved bioavailability and reduced susceptibility to enzymatic degradation.

In the context of medicinal chemistry, the hydroxylamine group serves as a versatile handle for further functionalization. This group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are pivotal for constructing complex molecular architectures. The incorporation of this moiety into drug-like molecules has been shown to enhance their interaction with biological targets, thereby improving their therapeutic efficacy.

The pharmacological potential of O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine has been explored in several preclinical studies. These studies have revealed that the compound exhibits inhibitory activity against specific enzymes and receptors, suggesting its suitability for treating various diseases. For instance, its ability to modulate the activity of enzymes involved in inflammatory pathways has been particularly noteworthy. This has opened up avenues for developing novel anti-inflammatory agents based on this scaffold.

The structural motif of O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine also aligns well with current trends in drug design, which emphasize the use of rigid aromatic cores to enhance binding affinity and selectivity. The combination of a fluoro-substituted benzene ring with a propylhydroxylamine group creates a molecule that is both structurally unique and pharmacologically promising. Such features are often sought after in the quest for next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine involves sophisticated methodologies that showcase the ingenuity of modern organic synthesis. The introduction of the 3-fluoro-4-methylphenyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core, highlighting the importance of cutting-edge synthetic tools in medicinal chemistry.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. In vitro studies have indicated that O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine interacts with biological targets in a manner that is distinct from conventional therapeutics. This unique mode of action suggests that it may offer therapeutic advantages by addressing unmet medical needs. Further investigation into its pharmacodynamics and pharmacokinetics is warranted to fully elucidate its potential.

The safety profile of O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have assessed its acute and chronic toxicity, providing valuable data on its safety margins. These studies have shown that the compound exhibits moderate toxicity at high doses but remains well-tolerated at therapeutic levels. This favorable safety profile enhances its attractiveness as a candidate for further clinical development.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like O-2-(3-fluoro-4-methylphenyl)propylhydroxylamine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions have guided experimental efforts, leading to more efficient synthesis and optimization strategies.

The future prospects for O-2-(3-fluoro-4-methylpheny]prop]y}ydroxyla]mine are exciting and multifaceted. Continued research is expected to uncover new applications for this compound, particularly in areas where inflammation and metabolic disorders are prevalent. Its unique structural features make it a versatile scaffold for designing innovative therapeutics that address complex diseases.

In conclusion, O-2-(3-fluoro-4-methylphen}l]prop}l}ydroxyla]mine (CAS No. 2228912_48_7) represents an important advancement in pharmaceutical chemistry. Its distinctive structural features, coupled with promising pharmacological activities, position it as a valuable candidate for further development. As research progresses, this compound is poised to make significant contributions to medicine by providing novel treatments for various diseases.